Cas no 21717-96-4 (5-fluoropyridin-2-amine)

• Product Name: 5-fluoropyridin-2-amine
• CAS No: 21717-96-4
• MF: C₅H₅FN₂
• MW: 112.105004072189
• MDL: MFCD01861120
• CID: 51859
• PubChem ID: 2737701
• Update Time: 2025-09-27

5-fluoropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-fluoropyridine
• 5-fluoropyridin-2-amine
• 2-Amino-5-fluoroypyridine
• 5-fluoro-2-aminepyridine
• 5-FLUORO-2-AMINOPYRIDINE
• 5-FLUORO-2-PYRIDINAMINE
• 5-FLUORO-PYRIDIN-2-YL-AMINE
• 2-Amino-5-fluoropyridine 95%
• 2-Amino-5-fluoropyridine95%
• 2-AMINO-5-FLUOROPYRIDINE, 98+%
• EN300-26452
• DTXSID20944331
• 2-amino-5-fluoropryidine
• 5-fluoropyridin-2-ylamine
• 5-Fluoropyridin-2(1H)-imine
• U1Q
• SCHEMBL103719
• 5-fluoro-pyridin-2-ylamine
• SY004383
• AKOS005063474
• 21917-96-4
• CHEBI:194590
• A4693
• 2-amino-5-fluoro pyridine
• BP-21327
• CS-B0957
• 2-amino 5-fluoropyridine
• CCG-302493
• A1-00453
• InChI=1/C5H5FN2/c6-4-1-2-5(7)8-3-4/h1-3H,(H2,7,8
• 5-fluoranylpyridin-2-amine
• 5-luoropyridin-2-amine
• SCHEMBL13174783
• AC-3362
• FT-0656525
• Q-103398
• FT-0611171
• 2-amino-5-fluoro-pyridine
• MFCD01861120
• 5-fluoropyridine-2-amine
• 5-Fluoro-2-pyridineamine
• Z223120142
• AM20050953
• 2-PYRIDINAMINE, 5-FLUORO-
• SB10593
• BCP26321
• 5-fluoropyridimine
• A847702
• 2,2-carbonylbis(3,5-dioxo-4-methyl-1,2,4-oxadiazolidine)
• 21717-96-4
• PS-9250
• A4665
• 2-Amino-5-fluoropyridine, 97%
• ALBB-006132
• DB-011839
• STK503733

• MDL： MFCD01861120
• Inchi： 1S/C5H5FN2/c6-4-1-2-5(7)8-3-4/h1-3H,(H2,7,8)
• InChI Key： YJTXQLYMECWULH-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)N
• BRN： 385938

Computed Properties

• Exact Mass: 112.04400
• Monoisotopic Mass: 112.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.2570
• Melting Point: 95.0 to 99.0 deg-C
• Boiling Point: 195°C at 760 mmHg
• Flash Point: 71.8℃
• Refractive Index: 1.411
• PSA: 38.91000
• LogP: 1.38410

5-fluoropyridin-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R36/37/38
• Packing Group：II
• Safety Term：S26;S36
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives